Cas no 952-80-7 (1-Methyl-2-2-(2-methylphenyl)ethylbenzene)

1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene is a specialized aromatic hydrocarbon with a branched alkyl-substituted structure. Its unique molecular configuration, featuring both methyl and ethylphenyl groups, contributes to its stability and reactivity in organic synthesis applications. This compound is particularly useful as an intermediate in the production of fine chemicals, pharmaceuticals, and advanced materials, where controlled substitution patterns are critical. Its well-defined structure ensures consistent performance in reactions such as alkylation, hydrogenation, and catalytic transformations. The compound's purity and structural specificity make it a valuable reagent for research and industrial processes requiring precise aromatic functionalization. Proper handling and storage are recommended to maintain its integrity.
1-Methyl-2-2-(2-methylphenyl)ethylbenzene structure
952-80-7 structure
Product name:1-Methyl-2-2-(2-methylphenyl)ethylbenzene
CAS No:952-80-7
MF:C16H18
MW:210.314124584198
MDL:MFCD00075255
CID:806572
PubChem ID:136769

1-Methyl-2-2-(2-methylphenyl)ethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2,2'-DIMETHYLBIBENZYL
    • 1,2-di-o-tolylethane
    • 2,2'-dimethyl-bibenzyl
    • 1-Methyl-2-2-(2-methylphenyl)ethylbenzene
    • QFEPNMCDSBNJDB-UHFFFAOYSA-N
    • 1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene #
    • Benzene, 1,1'-(1,2-ethanediyl)bis(2-methyl-
    • NSC-127020
    • BENZENE,1,1'-(1,2-ETHANEDIYL)BIS[2-METHYL-
    • Benzene, 1,1'-(1,2-ethanediyl)bis*2-methyl-
    • 1,1'-(Ethane-1,2-diyl)bis(2-methylbenzene)
    • bixylyl
    • 1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene
    • Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-
    • CS-0242478
    • NSC 127020
    • AKOS024274047
    • Benzene,1'-(1,2-ethanediyl)bis[2-methyl-
    • EN300-249933
    • 1,2-Bis(2-methylphenyl)ethane
    • DTXSID30915072
    • NSC127020
    • MFCD00075255
    • 952-80-7
    • MDL: MFCD00075255
    • Inchi: InChI=1S/C16H18/c1-13-7-3-5-9-15(13)11-12-16-10-6-4-8-14(16)2/h3-10H,11-12H2,1-2H3
    • InChI Key: QFEPNMCDSBNJDB-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1CCC2=CC=CC=C2C

Computed Properties

  • Exact Mass: 210.14100
  • Monoisotopic Mass: 210.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.9

Experimental Properties

  • Density: 0.9761 (estimate)
  • Melting Point: 61.85°C
  • Boiling Point: 284.85°C (rough estimate)
  • Flash Point: 139.7°C
  • Refractive Index: 1.5000 (estimate)
  • PSA: 0.00000
  • LogP: 4.08860

1-Methyl-2-2-(2-methylphenyl)ethylbenzene Security Information

1-Methyl-2-2-(2-methylphenyl)ethylbenzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Methyl-2-2-(2-methylphenyl)ethylbenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-249933-0.25g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7 95%
0.25g
$410.0 2024-06-19
Enamine
EN300-249933-10.0g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7 95%
10.0g
$3561.0 2024-06-19
Enamine
EN300-249933-1.0g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7 95%
1.0g
$828.0 2024-06-19
Enamine
EN300-249933-5g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7 95%
5g
$2401.0 2023-09-15
Enamine
EN300-249933-0.05g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7 95%
0.05g
$193.0 2024-06-19
TRC
B451705-250mg
1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7
250mg
$ 50.00 2022-06-07
Enamine
EN300-249933-2.5g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7 95%
2.5g
$1623.0 2024-06-19
Enamine
EN300-249933-10g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7 95%
10g
$3561.0 2023-09-15
1PlusChem
1P01C2MG-25g
1-methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7
25g
$320.00 2024-04-19
TRC
B451705-2.5g
1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene
952-80-7
2.5g
$ 160.00 2022-06-07

1-Methyl-2-2-(2-methylphenyl)ethylbenzene Related Literature

Additional information on 1-Methyl-2-2-(2-methylphenyl)ethylbenzene

Comprehensive Overview of 1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene (CAS No. 952-80-7)

1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene (CAS No. 952-80-7) is a specialized organic compound with a unique molecular structure, featuring a benzene ring substituted with a methyl group and a 2-(2-methylphenyl)ethyl side chain. This compound is of significant interest in industrial and research applications due to its potential as an intermediate in the synthesis of fragrances, pharmaceuticals, and advanced materials. The CAS No. 952-80-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and safety documentation.

In recent years, the demand for aromatic hydrocarbons like 1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene has surged, driven by advancements in green chemistry and sustainable synthesis. Users frequently search for terms such as "biodegradable aromatic compounds" or "eco-friendly benzene derivatives", reflecting a growing emphasis on environmental responsibility. This compound’s stability and compatibility with catalytic processes make it a candidate for low-impact manufacturing, aligning with global trends toward reducing carbon footprints.

The structural complexity of 1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene also positions it as a subject of interest in computational chemistry and molecular modeling. Researchers often explore queries like "benzene derivative applications in material science" or "predictive modeling for aromatic compounds", highlighting its relevance in cutting-edge fields. Its potential as a building block for liquid crystals or polymeric materials further underscores its versatility, catering to industries ranging from electronics to coatings.

From a regulatory perspective, CAS No. 952-80-7 is not classified under hazardous categories, making it a viable option for diverse applications. However, users increasingly seek information on "safe handling of benzene derivatives" and "toxicity profiles of methyl-substituted aromatics", emphasizing the need for transparent data. Studies confirm that this compound exhibits low reactivity under standard conditions, though proper ventilation and personal protective equipment (PPE) are recommended during laboratory use.

In the fragrance industry, 1-Methyl-2-[2-(2-methylphenyl)ethyl]benzene is valued for its potential to contribute to long-lasting scent formulations. Searches for "synthetic musk alternatives" or "benzenoid perfumery ingredients" often lead to discussions about its structural analogs. Its ability to blend with other odorants while maintaining stability under varying pH levels makes it a candidate for high-end cosmetic and household products.

Future research directions for CAS No. 952-80-7 may focus on optimizing its synthesis via catalytic hydrogenation or enzymatic pathways, addressing queries like "cost-effective production of methylated benzenes". As industries pivot toward circular economy models, the recyclability and lifecycle analysis of such compounds will likely gain traction in scientific discourse. Collaborative efforts between academia and industry could unlock novel applications, reinforcing its role in next-generation chemical innovation.

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